Cas no 26638-56-2 (6,11-Dihydro-6-methyl-dibenzoc,f1,2thiazepin-11-ol 5,5-Dioxide)

• Product Name: 6,11-Dihydro-6-methyl-dibenzoc,f1,2thiazepin-11-ol 5,5-Dioxide
• CAS No: 26638-56-2
• Molecular Formula: C₁₄H₁₃NO₃S
• Molecular Weight: 275.32292
• CID: 267618
• PubChem ID: 213534

6,11-Dihydro-6-methyl-dibenzoc,f1,2thiazepin-11-ol 5,5-Dioxide Properties

Names and Identifiers

• 6,11-Dihydro-6-methyl-dibenzo[c,f][1,2]thiazepin-11-ol 5,5-Dioxide
• 6-methyl-5,5-dioxo-11H-benzo[c][1,2]benzothiazepin-11-ol
• Dibenzo[c,f][1,2]thiazepin-11-ol,6,11-dihydro-6-methyl-, 5,5-dioxide
• 5,11-Dihydro-10,10-dioxo-5-hydroxy-11-methyl-dibenzo-<c,f>-thiazepin
• 6,11-dihydro-11-hydroxy-6-methyl-dibenzo<c,f><1,2>thiazepine S,S-dioxide
• FT-0667002
• Dibenzo(c,f)(1,2)thiazepin-11-ol, 6,11-dihydro-6-methyl-, 5,5-dioxide
• 6,11-Dihydro-6-methyldibenzo(c,f)(1,2)thiazepin-11-ol 5,5-dioxide
• 6-methyl-5, 5-dioxo-11H-benzo[c][1, 2]benzothiazepin-11-ol
• 26638-56-2
• AKOS030254612
• SCHEMBL19194596
• DTXSID50949470
• 6,11-Dihydro-11-hydroxy-6-methyl-dibenzo(c,f)(1,2)thiazepine S,S-dioxide
• 11-hydroxy-6-methyl-6,11-dihydrodibenzo[c,f][1,2]thiazepine 5,5-dioxide
• 11-Hydroxy-6-methyl-6,11-dihydro-5H-5lambda~6~-dibenzo[c,f][1,2]thiazepine-5,5-dione

• InChIKey： UOFSLQBECAIORT-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H13NO3S/c1-15-12-8-4-2-6-10(12)14(16)11-7-3-5-9-13(11)19(15,17)18/h2-9,14,16H,1H3
• SMILES： CN1C2C=CC=CC=2C(O)C2C=CC=CC=2S1(=O)=O

Computed Properties

• Exact Mass: 275.06200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 275.062
• Heavy Atom Count: 19
• Complexity: 431
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 66A^2

Experimental Properties

• LogP: 3.05260
• PSA: 65.99000
• Refractive Index: 1.655
• Boiling Point: 455.2°C at 760 mmHg
• Flash Point: 229.1°C
• Density: 1.387

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids